Cas no 1337020-22-0 (2-(azetidin-2-yl)-N,N-dimethylaniline)

• Product Name: 2-(azetidin-2-yl)-N,N-dimethylaniline
• CAS No: 1337020-22-0
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 5765560
• PubChem ID: 76220777
• Update Time: 2025-06-24

2-(azetidin-2-yl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-2-yl)-N,N-dimethylaniline
• 1337020-22-0
• EN300-1866014

• Inchi： 1S/C11H16N2/c1-13(2)11-6-4-3-5-9(11)10-7-8-12-10/h3-6,10,12H,7-8H2,1-2H3
• InChI Key： NDOMKVIGJBLTQE-UHFFFAOYSA-N
• SMILES： N1CCC1C1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 2-(azetidin-2-yl)-N,N-dimethylaniline

Introduction to 2-(azetidin-2-yl)-N,N-dimethylaniline (CAS No. 1337020-22-0)

2-(azetidin-2-yl)-N,N-dimethylaniline, identified by the chemical compound code CAS No. 1337020-22-0, is a significant molecular entity in the realm of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural framework that combines an azetidine ring with a dimethylaniline moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents. The azetidine ring, a five-membered heterocyclic structure, introduces a specific conformational flexibility that can influence the compound's biological activity, while the dimethylaniline portion provides a pharmacophoric element known for its interaction with various biological targets.

The synthesis and characterization of 2-(azetidin-2-yl)-N,N-dimethylaniline involve meticulous chemical methodologies that ensure high purity and yield. Advanced techniques in organic synthesis, such as cyclization reactions and nucleophilic substitutions, are employed to construct the azetidine core. Subsequent functionalization steps, including alkylation and amination, are critical to introducing the dimethylaniline group. The process is often monitored using spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which provide detailed insights into the molecular structure and purity of the compound.

In recent years, 2-(azetidin-2-yl)-N,N-dimethylaniline has been explored as a key intermediate in the synthesis of bioactive molecules. Its structural features make it a versatile scaffold for drug discovery, particularly in the pursuit of compounds with antimicrobial, anti-inflammatory, and even anticancer properties. The azetidine ring's ability to adopt multiple conformations allows for precise tuning of electronic and steric properties, which is crucial for optimizing binding affinity to biological receptors. This flexibility has been leveraged in designing molecules that can selectively interact with specific enzymes or receptors implicated in various diseases.

One of the most compelling aspects of 2-(azetidin-2-yl)-N,N-dimethylaniline is its role in developing next-generation pharmaceuticals. Researchers have utilized this compound as a building block to create derivatives with enhanced pharmacological profiles. For instance, modifications at the dimethylaniline group have been investigated to improve solubility and metabolic stability, while alterations to the azetidine ring have aimed at enhancing binding interactions with target proteins. These efforts align with contemporary trends in drug design, where structure-based optimization is employed to develop more effective and less toxic therapeutic agents.

The pharmacological potential of 2-(azetidin-2-yl)-N,N-dimethylaniline has been further explored through computational modeling and experimental validations. Molecular docking studies have revealed that this compound can interact with various biological targets, including kinases and transcription factors, which are pivotal in cellular signaling pathways associated with diseases such as cancer and neurodegeneration. These findings have spurred interest in synthesizing analogs of 2-(azetidin-2-yl)-N,N-dimethylaniline that exhibit improved efficacy and selectivity. Such derivatives hold promise for addressing unmet medical needs and improving patient outcomes.

Moreover, the environmental impact of synthesizing 2-(azetidin-2-yl)-N,N-dimethylaniline has been a focus of recent research. Sustainable chemistry principles have been applied to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods have been particularly advantageous in achieving high yields with fewer byproducts. These innovations not only enhance the economic feasibility of producing 2-(azetidin-2-yl)-N,N-dimethylaniline but also contribute to broader efforts in green pharmaceuticals—a field dedicated to reducing the ecological footprint of drug production.

The future directions for research involving 2-(azetidin-2-yl)-N,N-dimethylaniline are multifaceted. Continued exploration of its pharmacological properties will be essential in identifying new therapeutic applications. Additionally, interdisciplinary approaches combining organic chemistry, medicinal chemistry, and computational biology will be instrumental in unlocking its full potential. As our understanding of disease mechanisms evolves, so too will the demand for innovative molecular entities like 2-(azetidin-2-yl)-N,N-dimethylaniline, which offer hope for more effective treatments.